Cas no 2034522-97-7 ([3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]-(4-methylthiadiazol-5-yl)methanone)

• Product Name: [3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]-(4-methylthiadiazol-5-yl)methanone
• CAS No: 2034522-97-7
• MF: C₁₁H₁₃N₅O₃S₂
• MW: 327.382618665695
• CID: 5552667
• Update Time: 2025-05-30

[3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]-(4-methylthiadiazol-5-yl)methanone Chemical and Physical Properties

Names and Identifiers

• [3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]-(4-methylthiadiazol-5-yl)methanone

• Inchi： 1S/C11H13N5O3S2/c1-7-9(20-14-13-7)10(17)16-5-8(6-16)21(18,19)11-12-3-4-15(11)2/h3-4,8H,5-6H2,1-2H3
• InChI Key： KSQISRHEAGBCCJ-UHFFFAOYSA-N
• SMILES： C(N1CC(S(C2N(C)C=CN=2)(=O)=O)C1)(C1SN=NC=1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on [3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]-(4-methylthiadiazol-5-yl)methanone

Compound CAS No. 2034522-97-7: [3-(1-Methylimidazol-2-yl)sulfonylazetidin-1-yl]-(4-methylthiadiazol-5-yl)methanone

The compound [3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]-(4-methylthiadiazol-5-yl)methanone (CAS No. 2034522-97-7) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a sulfonylazetidine moiety and a methylthiadiazole group, both of which contribute to its versatile chemical properties.

Recent studies have highlighted the importance of sulfonylazetidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The imidazole ring within the structure is known for its ability to form hydrogen bonds, making it a valuable component in medicinal chemistry. Additionally, the methylthiadiazole group is recognized for its stability and potential as a bioisostere in drug design.

The synthesis of this compound involves a multi-step process that typically includes the formation of the sulfonylazetidine intermediate followed by coupling with the methylthiadiazole moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process, ensuring high yields and purity.

In terms of applications, [3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]-(4-methylthiadiazol-5-yl)methanone has shown promise in several areas. For instance, it has been investigated as a potential lead compound in anti-cancer drug development due to its ability to inhibit specific protein kinases involved in tumor growth and metastasis. Furthermore, its stability under physiological conditions makes it a candidate for use in targeted drug delivery systems.

Recent research has also explored the use of this compound in agrochemicals, particularly as a fungicide or insecticide. Its ability to interact with key enzymes in pathogenic organisms suggests potential efficacy in crop protection without adverse environmental impacts.

From a materials science perspective, the compound's structural rigidity and electronic properties make it an interesting candidate for use in advanced materials such as organic semiconductors or optoelectronic devices. Its ability to form stable crystalline structures could be advantageous in applications requiring precise molecular arrangements.

In conclusion, [3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yli]-(4-methylthiadiazol--5--yli)methanone (CAS No. 2034522--97--7) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool in modern chemical research and development.